Cas no 809249-05-6 (2-Propenoic acid, 2-methyl-, (4'-methyl[2,2'-bipyridin]-4-yl)methyl ester)

• Product name: 2-Propenoic acid, 2-methyl-, (4'-methyl[2,2'-bipyridin]-4-yl)methyl ester
• CAS No: 809249-05-6
• MF: C₁₆H₁₆N₂O₂
• MW: 268.31044
• CID: 704812
• PubChem ID: 71421072

2-Propenoic acid, 2-methyl-, (4'-methyl[2,2'-bipyridin]-4-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, (4'-methyl[2,2'-bipyridin]-4-yl)methyl ester
• [2-(4-methylpyridin-2-yl)pyridin-4-yl]methyl 2-methylprop-2-enoate
• DTXSID00840241
• (4'-Methyl[2,2'-bipyridin]-4-yl)methyl 2-methylprop-2-enoate
• 809249-05-6

• Inchi： InChI=1S/C16H16N2O2/c1-11(2)16(19)20-10-13-5-7-18-15(9-13)14-8-12(3)4-6-17-14/h4-9H,1,10H2,2-3H3
• InChI Key： BJHJGCGCBJKWFO-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC=C1)C2=NC=CC(=C2)COC(=O)C(=C)C

Computed Properties

• Exact Mass: 268.121177757g/mol
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1Ų
• XLogP3: 2.5